Cas no 1803570-46-8 (7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one)

• Product Name: 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one
• CAS No: 1803570-46-8
• MDL: MFCD28968241
• CID: 4615780
• PubChem ID: 119032025
• Update Time: 2025-10-28

7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one

• MDL： MFCD28968241

Additional information on 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one

7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one (CAS No. 1803570-46-8): A Comprehensive Overview

The compound 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one, identified by its CAS number 1803570-46-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both bromo and fluoro substituents, along with a methoxy group and a methylated nitrogen atom, imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of pyrrolo[1,2-a]quinoxalinone derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one enhances its interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The bromination and fluorination steps are particularly critical, as they introduce the key substituents that contribute to the molecule's biological activity. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, preliminary studies have demonstrated that 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one exhibits potent inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, it has shown significant activity against kinases involved in cancer progression. Additionally, its interaction with bacterial enzymes has been explored as a potential strategy for developing novel antibiotics.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological profile to target specific diseases more effectively. This flexibility is crucial in drug discovery pipelines where lead optimization is often required to achieve the desired therapeutic efficacy.

Computational studies have played a vital role in understanding the molecular interactions of 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one. Molecular docking simulations have been used to predict its binding affinity to various biological targets. These simulations provide valuable insights into how the compound interacts with proteins and nucleic acids at an atomic level. Such information is essential for designing experiments aimed at validating computational predictions and guiding further structural modifications.

The potential applications of this compound extend beyond oncology and antimicrobial therapy. Emerging research suggests that it may also have utility in treating neurological disorders by modulating neurotransmitter receptors. The ability of pyrrolo[1,2-a]quinoxalinone derivatives to cross the blood-brain barrier makes them particularly promising candidates for central nervous system (CNS) drug development.

In conclusion, 7-bromo-8-fluoro-2-methoxy-3a-methyl-1H,2H,3H, 3a H, 4 H, 5 H-pyrrolo[ 1, 2- a ]quinoxalin -4-one(CAS No. 1803570 -46 -8) is a versatile pharmacophore with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery efforts aimed at treating a variety of human diseases.